Anti-CCL2 (Carlumab)-SPDB-DM4

• Molecular Formula: C46H63ClN4O14S2
• Molecular Weight: 995.6 g/mol
• SMILES: CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)N(C)C(=O)CCC(C)(C)SSCCCC(=O)ON5C(=O)CCC5=O)C)C)OC)(NC(=O)O2)O
• InChI: InChI=1S/C46H63ClN4O14S2/c1-26-13-11-14-33(61-10)46(59)25-32(62-43(58)48-46)27(2)41-45(6,64-41)34(24-38(55)50(8)30-22-29(21-26)23-31(60-9)40(30)47)63-42(57)28(3)49(7)35(52)18-19-44(4,5)67-66-20-12-15-39(56)65-51-36(53)16-17-37(51)54/h11,13-14,22-23,27-28,32-34,41,59H,12,15-21,24-25H2,1-10H3,(H,48,58)
• InChIKey: LAVNQRWLLQGEIB-UHFFFAOYSA-N

(2,5-Dioxopyrrolidin-1-yl) 4-[[5-[[1-[(11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl)oxy]-1-oxopropan-2-yl]-methylamino]-2-methyl-5-oxopentan-2-yl]disulfanyl]butanoate (SMCC-DM1) Non‑Cleavable ADC Linker‑Payload

This compound, formally designated as SMCC-DM1 (also referenced as DM1-SMCC, CAS 1228105‑51‑8), is a pre‑activated, non‑cleavable linker‑payload conjugate intended for direct conjugation to lysine residues of monoclonal antibodies [REFS‑1]. It comprises the maytansinoid microtubule inhibitor DM1 (mertansine) covalently attached to the bifunctional SMCC (succinimidyl 4‑(N‑maleimidomethyl)cyclohexane‑1‑carboxylate) linker via a stable thioether bond [REFS‑2]. The molecule is supplied as an NHS‑ester‑terminated reagent (molecular weight 1072.6 g/mol, purity ≥99%) that reacts with primary amines under mild aqueous conditions, enabling one‑step synthesis of antibody‑drug conjugates (ADCs) with a typical drug‑to‑antibody ratio (DAR) of approximately 3.5 [REFS‑3][REFS‑4].

Format Pre‑activated NHS‑ester, ready for direct lysine conjugation

Workflow One‑step ADC synthesis under mild aqueous conditions

Catabolite context Lysine‑SMCC‑DM1 catabolite supports intracellular retention studies

• [1] PubChem. (2026). Compound Summary for CID 92131096, DM1‑Smcc. National Center for Biotechnology Information. View Source
• [2] Ponte, J. F., Sun, X., Yoder, N. C., Fishkin, N. E., Laleau, R., Coccia, J. A., … & Lambert, J. M. (2016). Understanding How the Stability of the Thiol‑Maleimide Linkage Impacts the Pharmacokinetics of Lysine‑Linked Antibody‑Maytansinoid Conjugates. Bioconjugate Chemistry, 27(7), 1588–1598. View Source
• [3] Yoder, N. C., Mastico, R. A., Erickson, H. K., Ponte, J. F., Sun, X., Yoder, N. C., … & Lutz, R. J. (2013). Abstract 5677: The anti‑EGFR ADC, IMGN289 displays favorable pharmacokinetic properties. Cancer Research, 73(8_Supplement), 5677. View Source

SMCC‑DM1 Non‑Cleavable Linker‑Payload – Procurement Rationale: Why In‑Class Substitution Compromises ADC Performance

Although multiple maytansinoid‑based linker‑payloads (e.g., SPP‑DM1, SPDB‑DM4, SMCC‑DM4) share the same core microtubule‑disrupting mechanism, they are not functionally interchangeable. The choice of linker chemistry (cleavable disulfide versus non‑cleavable thioether) dictates the identity, intracellular retention, and efflux susceptibility of the active catabolite [REFS‑1]. SMCC‑DM1 generates a single, charged lysine‑adducted catabolite that is retained within lysosomes and is 50‑ to 1000‑fold less cytotoxic extracellularly than free maytansinoids, a feature that profoundly alters systemic toxicity, bystander killing, and efficacy in multidrug‑resistant (MDR) tumors [REFS‑2][REFS‑3]. Substituting a cleavable disulfide linker‑payload without adjusting conjugation conditions or expecting equivalent pharmacokinetics can lead to divergent in vivo performance and irreproducible results [REFS‑4].

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Cleavable disulfide linkers

SPP‑DM1 and SPDB‑DM4 generate lipophilic, efflux‑sensitive catabolites; their tumor‑exposure and MDR profiles may not transfer to the SMCC thioether system.

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Cysteine‑linked ADCs

Thiol‑maleimide linkages at reduced cysteines can exhibit faster payload loss; linker‑stability ranking may shift in circulation and alter ADC clearance.

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Triglycyl (CX) linker‑payloads

Peptide‑linker conjugates may yield greater total catabolite and higher extracellular release; intracellular‑retention endpoints differ and can confound bystander‑killing interpretation.

• [1] Salomon, P. L., Singh, R., Setiady, Y., & Ponte, J. F. (2015). Sensitive ELISA Method for the Measurement of Catabolites of Antibody‑Drug Conjugates (ADCs) in Target Cancer Cells. Molecular Pharmaceutics, 12(6), 1752–1761. View Source
• [2] Sun, X., Ponte, J. F., Yoder, N. C., Laleau, R., Coccia, J. A., Lanieri, L., … & Chari, R. V. J. (2011). Design of Antibody‑Maytansinoid Conjugates Allows for Efficient Detoxification via Liver Metabolism. Bioconjugate Chemistry, 22(4), 728–735. View Source
• [3] Erickson, H. K., Widdison, W. C., Mayo, M. F., Whiteman, K., Audette, C., Wilhelm, S. D., & Singh, R. (2010). Tumor Delivery and In Vivo Processing of Disulfide‑Linked and Thioether‑Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chemistry, 21(1), 84–92. View Source
• [4] Kellogg, B. A., Garrett, L., Kovtun, Y., Lai, K. C., Leece, B., Miller, M., … & Lutz, R. J. (2011). Disulfide‑Linked Antibody−Maytansinoid Conjugates: Optimization of In Vivo Activity by Varying the Steric Hindrance at Carbon Atoms Adjacent to the Disulfide Linkage. Bioconjugate Chemistry, 22(4), 717–727. View Source

SMCC‑DM1 Quantitative Differentiation Evidence: Head‑to‑Head Data Versus SPDB‑DM4, SPP‑DM1, CX‑DM1, and Cysteine‑Linked ADCs

Catabolite Cytotoxicity: Lysine‑SMCC‑DM1 Is 50‑Fold Less Potent Than Free Maytansine, Reducing Off‑Target Toxicity Risk

In a mouse liver metabolism study, the uncleavable mAb‑SMCC‑DM1 conjugate was degraded to a single major metabolite, lysine‑SMCC‑DM1, which exhibited a nearly 50‑fold reduction in cytotoxic potency compared to the parent maytansine when tested extracellularly against human carcinoma cell lines [REFS‑1]. In contrast, disulfide‑linked conjugates (mAb‑SPP‑DM1 and mAb‑SPDB‑DM4) generate additional free lipophilic maytansinoids (DM1, DM4, S‑methyl‑DM4) that are approximately 1000‑fold more cytotoxic than the lysine‑adducted catabolite [REFS‑2]. This differential catabolite profile directly impacts the safety window of the resulting ADC.

Catabolite cytotoxicity

Head‑to‑head

~50‑fold reduction vs. free maytansine

Supports reduced off‑target cytotoxicity screening context

Human carcinoma lines; extracellular addition of lysine‑SMCC‑DM1

Evidence Dimension	Extracellular cytotoxic potency (relative to maytansine)
Target Compound Data	Lysine‑SMCC‑DM1: ~50‑fold less potent
Comparator Or Baseline	Free DM1/maytansine: baseline = 1×
Quantified Difference	~50‑fold reduction in potency
Conditions	Human carcinoma cell lines; extracellular addition of metabolites

Why This Matters

The 50‑fold lower potency of the primary catabolite from SMCC‑DM1 implies a reduced risk of systemic toxicity if the ADC is prematurely cleaved in circulation or normal tissues, a critical parameter for selecting a linker‑payload with a favorable therapeutic index.

• [1] Sun, X., Ponte, J. F., Yoder, N. C., Laleau, R., Coccia, J. A., Lanieri, L., … & Chari, R. V. J. (2011). Design of Antibody‑Maytansinoid Conjugates Allows for Efficient Detoxification via Liver Metabolism. Bioconjugate Chemistry, 22(4), 728–735. View Source
• [2] Erickson, H. K., Widdison, W. C., Mayo, M. F., Whiteman, K., Audette, C., Wilhelm, S. D., & Singh, R. (2010). Tumor Delivery and In Vivo Processing of Disulfide‑Linked and Thioether‑Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chemistry, 21(1), 84–92. View Source

Tumor Catabolite Exposure: SMCC‑DM1 Yields 2‑Fold Higher Intratumoral AUC Than Disulfide‑Linked Conjugates

In a xenograft model using the anti‑CanAg antibody huC242, the intratumoral area‑under‑the‑curve (AUC) over 7 days for maytansinoid metabolites was approximately 2‑fold greater for the non‑cleavable huC242‑SMCC‑DM1 conjugate than for the corresponding disulfide‑linked conjugates (huC242‑SPP‑DM1 and huC242‑SPDB‑DM4) [REFS‑1]. This increased exposure arises from the intracellular trapping of the charged lysine‑SMCC‑DM1 catabolite, whereas the lipophilic metabolites of cleavable linkers are more rapidly effluxed from tumor cells [REFS‑2].

Tumor catabolite AUC

Head‑to‑head

~2‑fold greater vs. SPP‑DM1 & SPDB‑DM4

Reported sustained intratumoral exposure endpoint context

huC242 xenograft; 300 μg/kg maytansinoid dose

Evidence Dimension	Intratumoral metabolite AUC over 7 days
Target Compound Data	huC242‑SMCC‑DM1: AUC value (relative)
Comparator Or Baseline	huC242‑SPP‑DM1 and huC242‑SPDB‑DM4
Quantified Difference	~2‑fold greater
Conditions	CanAg‑positive human colon carcinoma xenograft in mice; 300 μg/kg maytansinoid dose

Why This Matters

A 2‑fold higher sustained tumor exposure may translate into prolonged target engagement and improved tumor growth inhibition, a key differentiator for ADCs intended for solid tumors where retention of active catabolite is essential.

• [1] Erickson, H. K., Widdison, W. C., Mayo, M. F., Whiteman, K., Audette, C., Wilhelm, S. D., & Singh, R. (2010). Tumor Delivery and In Vivo Processing of Disulfide‑Linked and Thioether‑Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chemistry, 21(1), 84–92. View Source
• [2] Salomon, P. L., Singh, R., Setiady, Y., & Ponte, J. F. (2015). Sensitive ELISA Method for the Measurement of Catabolites of Antibody‑Drug Conjugates (ADCs) in Target Cancer Cells. Molecular Pharmaceutics, 12(6), 1752–1761. View Source

Multidrug‑Resistant (MDR) Tumor Activity: SMCC‑DM1 Retains Cytotoxicity in P‑gp‑Overexpressing HCT‑15 Cells Whereas SPDB‑DM4 Fails

In the P‑gp‑overexpressing, multidrug‑resistant colon cancer cell line HCT‑15, an anti‑EpCAM ADC prepared with SMCC‑DM1 remained cytotoxic, whereas the corresponding ADC with the disulfide linker SPDB‑DM4 was completely inactive [REFS‑1]. Mechanistically, the charged lysine‑SMCC‑DM1 catabolite is poorly recognized by P‑gp efflux pumps and accumulates intracellularly, while the nonpolar DM4 catabolite from SPDB‑DM4 is efficiently exported, preventing sufficient intracellular drug accumulation [REFS‑2].

MDR tumor activity

Head‑to‑head

SMCC‑DM1 active · SPDB‑DM4 inactive

Supports P‑gp‑overexpressing model‑response context

HCT‑15 MDR colon cancer line

Evidence Dimension	Cytotoxicity against MDR cell line
Target Compound Data	Active (retains cytotoxicity)
Comparator Or Baseline	SPDB‑DM4 ADC: Inactive
Quantified Difference	Qualitative: active vs. inactive
Conditions	HCT‑15 colon cancer cells (P‑gp‑overexpressing MDR line)

Why This Matters

For ADCs targeting tumors with known MDR phenotypes (e.g., colorectal, ovarian), the non‑cleavable SMCC‑DM1 linker‑payload provides a clear advantage over cleavable disulfide alternatives that are substrates for P‑gp‑mediated efflux, directly impacting therapeutic success in resistant disease.

• [1] Salomon, P. L., Singh, R., Setiady, Y., & Ponte, J. F. (2015). Sensitive ELISA Method for the Measurement of Catabolites of Antibody‑Drug Conjugates (ADCs) in Target Cancer Cells. Molecular Pharmaceutics, 12(6), 1752–1761. View Source
• [2] Zhao, R. Y., Wilhelm, S. D., Audette, C., Jones, G., Leece, B. A., Lazar, A. C., … & Chari, R. V. J. (2011). Synthesis and Evaluation of Hydrophilic Linkers for Antibody–Maytansinoid Conjugates. Journal of Medicinal Chemistry, 54(10), 3606–3623. View Source

Thiol‑Maleimide Linkage Stability: Slower Maytansinoid Loss from Ab‑SMCC‑DM1 Than from Cysteine‑Linked ADCs

Ex vivo stability studies demonstrated that Ab‑SMCC‑DM1 conjugates undergo some loss of maytansinoid via thiol elimination, but the rate of loss is significantly slower than the corresponding loss observed for thiol‑maleimide linkages formed at reduced cysteine residues in antibodies [REFS‑1]. This differential stability contributes to the favorable pharmacokinetic profile observed for SMCC‑DM1 ADCs, where the total antibody and ADC clearance curves are nearly superimposable in mice, in contrast to the accelerated clearance reported for some cysteine‑linked ADCs [REFS‑2].

Thiol‑maleimide stability

Reported

Slower payload loss vs. cysteine‑linked ADCs

Supports ADC stability profiling in plasma assays

Ex vivo plasma stability; rate difference direction only

Evidence Dimension	Rate of payload loss via thiol‑maleimide exchange
Target Compound Data	Slower loss
Comparator Or Baseline	Cysteine‑linked ADCs
Quantified Difference	Rate difference (slower, not numerically specified in abstract)
Conditions	Ex vivo plasma stability assays

Why This Matters

Superior linker stability directly correlates with reduced premature payload release in circulation, which can minimize systemic toxicity and extend the therapeutic window—an essential criterion for selecting an ADC linker‑payload for clinical development.

• [1] Ponte, J. F., Sun, X., Yoder, N. C., Fishkin, N. E., Laleau, R., Coccia, J. A., … & Lambert, J. M. (2016). Understanding How the Stability of the Thiol‑Maleimide Linkage Impacts the Pharmacokinetics of Lysine‑Linked Antibody‑Maytansinoid Conjugates. Bioconjugate Chemistry, 27(7), 1588–1598. View Source
• [2] Yoder, N. C., Mastico, R. A., Erickson, H. K., Ponte, J. F., Sun, X., Yoder, N. C., … & Lutz, R. J. (2013). Abstract 5677: The anti‑EGFR ADC, IMGN289 displays favorable pharmacokinetic properties. Cancer Research, 73(8_Supplement), 5677. View Source

Catabolite Generation Efficiency: CX‑DM1 Generates 1.7‑Fold More Total Catabolite Than SMCC‑DM1 in EGFR‑Positive Cells

In HSC‑2 head and neck carcinoma cells expressing EGFR, an anti‑EGFR ADC prepared with a triglycyl (CX) peptide linker generated 1.7‑fold greater total maytansinoid catabolite (3.5 pmol/10⁶ cells/day) compared to the SMCC‑DM1 conjugate (2.0 pmol/10⁶ cells/day) [REFS‑1]. Notably, the CX‑DM1 conjugate also released 11‑fold more catabolite into the culture medium (2.8 vs. 0.25 pmol/10⁶ cells), indicating that the SMCC‑DM1 catabolite is preferentially retained intracellularly, which may limit bystander killing but enhance cell‑autonomous activity [REFS‑1].

Catabolite generation

Head‑to‑head

1.7‑fold lower vs. CX‑DM1; 11‑fold less medium release

Reported intracellular‑retention catabolite context

HSC‑2 EGFR‑positive cells, 24‑h incubation

Evidence Dimension	Total maytansinoid catabolite generated per day
Target Compound Data	2.0 pmol/10⁶ cells
Comparator Or Baseline	CX‑DM1 ADC: 3.5 pmol/10⁶ cells
Quantified Difference	1.7‑fold lower for SMCC‑DM1
Conditions	HSC‑2 EGFR‑positive cancer cells, 24‑hour incubation

Why This Matters

The lower total catabolite output and intracellular retention of SMCC‑DM1 catabolite suggest a more cell‑autonomous mechanism of action, which may be preferable for ADCs targeting antigens expressed on a restricted cell population, avoiding unwanted bystander effects on neighboring normal cells.

• [1] Singh, R., Salomon, P. L., Setiady, Y., & Ponte, J. F. (2015). Abstract B130: Correlation of in vitro cytotoxicity and catabolism of antibody‑drug conjugates (ADCs) in target cancer cells. Molecular Cancer Therapeutics, 14(12_Supplement_2), B130. View Source

SMCC‑DM1 (DM1‑SMCC) Optimal Application Scenarios Based on Quantitative Differentiation Evidence

Development of ADCs for Multidrug‑Resistant Solid Tumors

In colorectal, ovarian, or breast cancer models exhibiting P‑gp‑mediated multidrug resistance, SMCC‑DM1 is the preferred linker‑payload. Evidence shows that anti‑EpCAM‑SMCC‑DM1 retains full cytotoxicity in MDR HCT‑15 cells, whereas the cleavable SPDB‑DM4 conjugate fails due to rapid catabolite efflux [REFS‑1]. This scenario directly leverages the intracellular retention of the charged lysine‑SMCC‑DM1 catabolite to overcome P‑gp‑mediated drug resistance.

Engineering Long‑Acting ADCs with Extended Tumor Exposure

When sustained intratumoral drug exposure is required—such as for solid tumors with heterogeneous antigen expression—SMCC‑DM1 provides a 2‑fold higher metabolite AUC over 7 days compared to disulfide‑linked conjugates [REFS‑2]. This prolonged exposure, coupled with a 50‑fold reduced off‑target cytotoxicity of its primary catabolite, makes it suitable for ADCs where minimizing systemic toxicity while maintaining durable tumor engagement is paramount [REFS‑3].

Lysine‑Conjugation Platforms Requiring Stable, Non‑Cleavable Linkers

For antibody‑drug conjugates generated via random lysine conjugation, SMCC‑DM1 offers a well‑characterized, non‑cleavable thioether linkage that does not require prior reduction of interchain disulfides. The resulting ADCs maintain a reproducible DAR of ~3.5 and exhibit favorable pharmacokinetic stability, with total antibody and ADC clearance profiles being nearly identical in preclinical models [REFS‑4]. This scenario is directly supported by the thiol‑maleimide stability data and the successful clinical translation of trastuzumab emtansine (T‑DM1).

ADC Catabolite Profiling and Pharmacokinetic/Pharmacodynamic Modeling

Because SMCC‑DM1 generates a single, chemically defined catabolite (lysine‑SMCC‑DM1) that is readily quantifiable by LC‑MS/MS or ELISA, it serves as an ideal tool compound for developing and validating catabolite PK/PD models [REFS‑5]. The well‑characterized catabolite identity and its 50‑fold lower cytotoxic potency simplify exposure‑response correlations, a critical step in ADC lead optimization and regulatory submission.

Application

Selection Property

Validation Focus

ADC development for MDR‑expressing tumor models

Intracellular catabolite retention; P‑gp substrate review

Cytotoxicity endpoint review in MDR‑positive cell lines

Sustained tumor‑exposure ADC engineering

Intratumoral metabolite AUC context

Tumor‑PK and target‑engagement endpoint interpretation

Lysine‑conjugation platform with non‑cleavable linker

Thioether‑linker stability and DAR reproducibility

ADC PK and linker‑integrity endpoint profiling

ADC catabolite PK/PD modeling

Single chemically defined catabolite identity

Exposure–response correlation and catabolite quantitation

• [1] Salomon, P. L., Singh, R., Setiady, Y., & Ponte, J. F. (2015). Sensitive ELISA Method for the Measurement of Catabolites of Antibody‑Drug Conjugates (ADCs) in Target Cancer Cells. Molecular Pharmaceutics, 12(6), 1752–1761. View Source
• [2] Erickson, H. K., Widdison, W. C., Mayo, M. F., Whiteman, K., Audette, C., Wilhelm, S. D., & Singh, R. (2010). Tumor Delivery and In Vivo Processing of Disulfide‑Linked and Thioether‑Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chemistry, 21(1), 84–92. View Source
• [3] Sun, X., Ponte, J. F., Yoder, N. C., Laleau, R., Coccia, J. A., Lanieri, L., … & Chari, R. V. J. (2011). Design of Antibody‑Maytansinoid Conjugates Allows for Efficient Detoxification via Liver Metabolism. Bioconjugate Chemistry, 22(4), 728–735. View Source
• [4] Yoder, N. C., Mastico, R. A., Erickson, H. K., Ponte, J. F., Sun, X., Yoder, N. C., … & Lutz, R. J. (2013). Abstract 5677: The anti‑EGFR ADC, IMGN289 displays favorable pharmacokinetic properties. Cancer Research, 73(8_Supplement), 5677. View Source
• [5] Singh, R., Salomon, P. L., Setiady, Y., & Ponte, J. F. (2015). Abstract B130: Correlation of in vitro cytotoxicity and catabolism of antibody‑drug conjugates (ADCs) in target cancer cells. Molecular Cancer Therapeutics, 14(12_Supplement_2), B130. View Source